![molecular formula C16H17N3O B6265461 N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine CAS No. 1502768-00-4](/img/no-structure.png)
N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine
Overview
Description
“N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine” is a chemical compound with the molecular formula C16H17N3O and a molecular weight of 267.33 . It is often used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of “this compound” involves several steps, but the exact process is not detailed in the available resources .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a benzoxazole ring attached to a methyl group and a 4-methylphenylmethyl group .Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the available resources .Physical And Chemical Properties Analysis
“this compound” has a predicted boiling point of 451.6±47.0 °C and a predicted density of 1.232±0.06 g/cm3 . Its pKa is predicted to be 8.39±0.10 .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine involves the reaction of 2-aminobenzoxazole with N-methyl-N-[(4-methylphenyl)methyl]amine in the presence of a suitable catalyst.", "Starting Materials": [ "2-aminobenzoxazole", "N-methyl-N-[(4-methylphenyl)methyl]amine" ], "Reaction": [ "To a stirred solution of 2-aminobenzoxazole (1.0 equiv) in a suitable solvent, add N-methyl-N-[(4-methylphenyl)methyl]amine (1.2 equiv) and a catalytic amount of a suitable catalyst.", "Heat the reaction mixture at a suitable temperature for a suitable time.", "Cool the reaction mixture and isolate the product by filtration or chromatography.", "The product obtained is N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine." ] } | |
CAS RN |
1502768-00-4 |
Molecular Formula |
C16H17N3O |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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